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Cat. No.: B3052129 Get Quote

8-Hydrazinoadenosine: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
8-Hydrazinoadenosine is a purine nucleoside analog characterized by the substitution of a

hydrazino group at the 8th position of the adenine base. While specific experimental data on

this compound is limited in publicly accessible literature, its structural similarity to adenosine

and other bioactive hydrazone-containing molecules suggests potential roles in modulating

biological pathways, particularly those involving adenosine receptors. This technical guide

provides a summary of the known chemical properties and structure of 8-
Hydrazinoadenosine, alongside a putative synthesis protocol and a hypothesized mechanism

of action based on related compounds. The information is intended to serve as a foundational

resource for researchers investigating the potential therapeutic applications of this and similar

molecules.

Chemical Properties and Structure
The fundamental chemical and structural properties of 8-Hydrazinoadenosine are

summarized below. The majority of the quantitative data is derived from computational models,

as extensive experimental characterization is not widely reported.
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Chemical Structure
IUPAC Name: (2R,3R,4S,5R)-2-(6-amino-8-hydrazinylpurin-9-yl)-5-(hydroxymethyl)oxolane-

3,4-diol[1]

Synonyms: 8-hydrazinoadenosine, Regadenoson Impurity 29[1]

Chemical Formula: C₁₀H₁₅N₇O₄[1]

Molecular Weight: 297.27 g/mol [1]

CAS Number: 3868-34-6[1]

Physicochemical Properties
A summary of the computed physicochemical properties of 8-Hydrazinoadenosine is provided

in Table 1. Experimental data on properties such as pKa and aqueous solubility are not readily

available in the reviewed literature.

Table 1: Computed Physicochemical Properties of 8-Hydrazinoadenosine

Property Value Source

XLogP3 -1.5 PubChem

Hydrogen Bond Donor Count 6 PubChem

Hydrogen Bond Acceptor

Count
9 PubChem

Rotatable Bond Count 3 PubChem

Exact Mass 297.11855199 Da PubChem

Monoisotopic Mass 297.11855199 Da PubChem

Topological Polar Surface Area 178 Å² PubChem

Heavy Atom Count 21 PubChem

Structural Representations
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SMILES:C1=NC(=C2C(=N1)N(C(=N2)NN)[C@H]3--INVALID-LINK--CO)O)O)N

InChI:InChI=1S/C10H15N7O4/c11-7-4-8(14-2-13-7)17(10(15-4)16-12)9-6(20)5(19)3(1-

18)21-9/h2-3,5-6,9,18-20H,1,12H2,(H,15,16)(H2,11,13,14)/t3-,5-,6-,9-/m1/s1

InChIKey:XMRQUQWRGIIBTK-UUOKFMHZSA-N

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis and analysis of 8-
Hydrazinoadenosine are scarce. However, a plausible synthetic route can be inferred from

standard organic chemistry principles and procedures reported for analogous compounds.

Synthesis of 8-Hydrazinoadenosine from 8-
Bromoadenosine
The most probable synthetic route to 8-Hydrazinoadenosine involves the nucleophilic

aromatic substitution of 8-bromoadenosine with hydrazine.

Reaction Scheme:

8-Bromoadenosine + Hydrazine hydrate → 8-Hydrazinoadenosine + Hydrobromic acid

Materials and Reagents:

8-Bromoadenosine

Hydrazine hydrate

Ethanol (or another suitable alcohol solvent)

Reflux apparatus

Thin-layer chromatography (TLC) supplies

Purification system (e.g., column chromatography or recrystallization solvents)

Procedure:
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Dissolve 8-bromoadenosine in a suitable volume of ethanol in a round-bottom flask.

Add an excess of hydrazine hydrate to the solution.

Heat the reaction mixture to reflux and monitor the reaction progress using TLC.

Upon completion, allow the mixture to cool to room temperature.

Remove the solvent under reduced pressure.

The crude product can be purified by recrystallization from a suitable solvent system (e.g.,

ethanol/water) or by column chromatography on silica gel.

Note: This is a generalized protocol. Optimization of reaction time, temperature, and purification

method may be necessary.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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